![molecular formula C22H18O4 B2413915 4-(7-Methoxy-1-benzofuran-2-yl)-6H,7H,8H,9H-cyclohexa[g]chromen-2-one CAS No. 637751-08-7](/img/structure/B2413915.png)
4-(7-Methoxy-1-benzofuran-2-yl)-6H,7H,8H,9H-cyclohexa[g]chromen-2-one
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Overview
Description
The compound “4-(7-Methoxy-1-benzofuran-2-yl)-6H,7H,8H,9H-cyclohexa[g]chromen-2-one” is a benzofuran derivative . It has a molecular formula of C18H12O4, an average mass of 292.285 Da, and a monoisotopic mass of 292.073547 Da .
Molecular Structure Analysis
The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . The compound also contains a methoxy group attached to the benzofuran ring .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 482.7±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.2 mmHg at 25°C . It also has an enthalpy of vaporization of 74.8±3.0 kJ/mol and a flash point of 245.7±28.7 °C . The compound has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 2 freely rotating bonds .Scientific Research Applications
Synthesis and Spectral Analysis A novel compound, 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine, was synthesized, showcasing the versatility of benzofuran derivatives in organic synthesis. This compound demonstrated significant non-linear optical (NLO) properties, and its stability and reactivity were thoroughly analyzed through quantum studies, thermodynamic parameters, and spectral data. These findings highlight the potential of such compounds in the development of new materials with specific electronic and optical properties (Halim & Ibrahim, 2022).
Natural Product Isolation and Structural Analysis The isolation of a closely related compound from the Chinese medicinal plant Entada phaseoloides has been reported, showcasing its significance in traditional medicine. Detailed crystallographic analysis provides insights into the molecular interactions and stability, potentially guiding the synthesis of bioactive analogs (Li et al., 2012).
Synthetic Methodology Development Research has focused on developing novel methodologies for synthesizing benzofurans, 2H-chromenes, and benzoxepines, employing Claisen rearrangement and ring-closing metathesis. These synthetic strategies enable access to phenylpropanoid natural products, highlighting the compound's role in facilitating the synthesis of structurally complex natural products (Kotha & Solanke, 2022).
Antimicrobial Activity A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones demonstrated significant antimicrobial activity, underscoring the potential of benzofuran derivatives as leads for developing new antimicrobial agents. The structure-activity relationship (SAR) studies through molecular modeling further emphasized the importance of the benzofuran moiety in interacting with biological targets (Mandala et al., 2013).
Future Directions
Benzofuran compounds have attracted attention due to their biological activities and potential applications as drugs . Future research may focus on the synthesis of benzofuran derivatives, including “4-(7-Methoxy-1-benzofuran-2-yl)-6H,7H,8H,9H-cyclohexa[g]chromen-2-one”, and their potential applications in medicinal chemistry .
properties
IUPAC Name |
4-(7-methoxy-1-benzofuran-2-yl)-6,7,8,9-tetrahydrobenzo[g]chromen-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O4/c1-24-18-8-4-7-15-11-20(26-22(15)18)17-12-21(23)25-19-10-14-6-3-2-5-13(14)9-16(17)19/h4,7-12H,2-3,5-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAJZBFVTDCPFNQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C3=CC(=O)OC4=C3C=C5CCCCC5=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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